Cas no 2169607-06-9 (5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 2169607-06-9
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 5890429
• PubChem ID: 165881080
• Update Time: 2025-11-01

5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione
• 2169607-06-9
• EN300-1456837

• Inchi： 1S/C9H5Br2NO2/c1-3-5(10)2-4-7(6(3)11)12-9(14)8(4)13/h2H,1H3,(H,12,13,14)
• InChI Key： HHVKUFVDYDKETQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CC2C(C(NC=21)=O)=O)Br

Computed Properties

• Exact Mass: 318.86665g/mol
• Monoisotopic Mass: 316.86870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione

Research Update on 5,7-Dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 2169607-06-9) in Chemical Biology and Pharmaceutical Applications

The compound 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 2169607-06-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic derivative, belonging to the isatin family, exhibits unique structural features that make it a promising scaffold for drug discovery and biological probe development. Recent studies have explored its potential as a kinase inhibitor, antimicrobial agent, and modulator of protein-protein interactions, highlighting its versatility in biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship of 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione derivatives as selective inhibitors of cyclin-dependent kinases (CDKs). The research team demonstrated that the bromine substitutions at positions 5 and 7, combined with the methyl group at position 6, conferred remarkable selectivity for CDK9 over other CDK family members. Molecular docking studies revealed that these substituents create optimal hydrophobic interactions with the ATP-binding pocket of CDK9, suggesting potential applications in cancer therapy.

In antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the potent activity of 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione against drug-resistant Gram-positive bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound showed a minimum inhibitory concentration (MIC) of 2 μg/mL against clinical MRSA isolates, comparable to standard antibiotics. Mechanistic studies suggested that the compound disrupts bacterial membrane integrity and inhibits biofilm formation, indicating a dual mechanism of action.

The synthetic accessibility of 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione has also been improved through recent methodological advances. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route with 78% overall yield, using 6-methylisatin as the starting material. This development addresses previous challenges in large-scale production and paves the way for further preclinical evaluation of this compound and its derivatives.

Emerging research has also explored the compound's potential in neurodegenerative disease models. Preliminary in vitro studies presented at the 2024 International Conference on Alzheimer's Disease demonstrated that 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione derivatives can reduce tau protein hyperphosphorylation in neuronal cell cultures, suggesting possible applications in tauopathies. However, these findings require further validation in animal models.

Despite these promising developments, challenges remain in the optimization of 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione for clinical applications. Current research efforts are focused on improving its pharmacokinetic properties, particularly its aqueous solubility and metabolic stability. Several research groups are investigating prodrug strategies and formulation approaches to overcome these limitations while maintaining the compound's biological activity.

The growing body of research on 5,7-dibromo-6-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS: 2169607-06-9) underscores its potential as a versatile scaffold in medicinal chemistry. Future directions include structure-based optimization for specific therapeutic targets, comprehensive toxicological evaluation, and exploration of combination therapies. As these studies progress, this compound may transition from a research tool to a clinical candidate in multiple therapeutic areas.